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Compound of Interest

Compound Name: 1,9-Dibromo-2,8-nonanedione

Cat. No.: B15203338

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,9-Dibromo-2,8-nonanedione is a halogenated aliphatic diketone. While the specific
historical details of its initial discovery and synthesis are not extensively documented in readily
available scientific literature, its chemical structure suggests a synthetic pathway rooted in
fundamental organic chemistry principles. This guide provides a comprehensive overview of its
chemical properties, a plausible experimental protocol for its synthesis based on established
bromination methodologies, and potential applications in organic synthesis.

Chemical Properties and Data

1,9-Dibromo-2,8-nonanedione is a difunctionalized organic compound. The presence of two
bromine atoms alpha to carbonyl groups makes it a reactive intermediate for various chemical
transformations.
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Property Value Source
CAS Number 91492-76-1 [1]
Molecular Formula CoH14Br202 [1]
Molecular Weight 314.01 g/mol [1]

Likely a solid at room
Appearance temperature (based on similar General Chemical Knowledge

compounds)

Expected to be soluble in
B organic solvents like _
Solubility ) General Chemical Knowledge
dichloromethane, chloroform,

and ethyl acetate

Plausible Synthesis: The Bromination of 2,8-
Nonanedione

The most probable synthetic route to 1,9-Dibromo-2,8-nonanedione is the a-bromination of its
precursor, 2,8-nonanedione. This reaction typically proceeds via an enol or enolate
intermediate and can be achieved using various brominating agents.

General Reaction Scheme

The overall transformation involves the substitution of the a-hydrogens on 2,8-nonanedione

with bromine atoms.
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Caption: Synthetic pathway for 1,9-Dibromo-2,8-nonanedione.

Detailed Experimental Protocol (Representative)

This protocol is a representative procedure based on common methods for the a-bromination
of ketones, such as the use of N-Bromosuccinimide (NBS) catalyzed by an acid.[2][3][4]

Materials:

2,8-Nonanedione
e N-Bromosuccinimide (NBS)
o Carbon tetrachloride (CCla) or another suitable inert solvent

o Catalytic amount of a radical initiator (e.g., AIBN) or an acid catalyst (e.g., p-toluenesulfonic
acid)

» Saturated sodium bicarbonate solution
o Saturated sodium chloride (brine) solution
e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask
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» Reflux condenser

e Magnetic stirrer and stir bar
e Heating mantle

e Separatory funnel

e Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve
2,8-nonanedione (1 equivalent) in carbon tetrachloride.

o Add N-Bromosuccinimide (2.2 equivalents) and a catalytic amount of the chosen initiator or
catalyst to the solution.

» Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by
TLC or GC analysis.

 After the reaction is complete (typically indicated by the disappearance of the starting
material), cool the mixture to room temperature.

« Filter the reaction mixture to remove the succinimide byproduct.

o Transfer the filtrate to a separatory funnel and wash sequentially with saturated sodium
bicarbonate solution, water, and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the solvent using a rotary evaporator to yield the
crude product.

e The crude 1,9-Dibromo-2,8-nonanedione can be further purified by recrystallization or
column chromatography.

Potential Applications in Organic Synthesis
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Compounds like 1,9-Dibromo-2,8-nonanedione are valuable intermediates in organic
synthesis. The two electrophilic carbon centers (a to the carbonyls) and the two carbonyl
groups offer multiple reaction sites for constructing more complex molecules.

Potential Synthetic Transformations Resulting Molecular Scaffolds
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Caption: Potential synthetic utility of 1,9-Dibromo-2,8-nonanedione.
Potential applications include:

» Synthesis of Heterocycles: Reaction with dinucleophiles such as primary amines or
hydrazines could lead to the formation of various heterocyclic ring systems.

» Precursor for Cyclization Reactions: The terminal bromine and carbonyl! functionalities make
it a candidate for intramolecular cyclization reactions to form carbocyclic or heterocyclic
structures.

» Building Block in Total Synthesis: It could serve as a building block for the synthesis of more
complex natural products or pharmaceutical targets.

Safety and Handling
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1,9-Dibromo-2,8-nonanedione is expected to be an irritant and a lachrymator due to the
presence of a-bromoketone functionalities. Appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat, should be worn when handling this compound.
All manipulations should be performed in a well-ventilated fume hood.

Conclusion

While the historical discovery of 1,9-Dibromo-2,8-nonanedione is not well-documented, its
synthesis can be reliably achieved through established methods of ketone bromination. Its
bifunctional nature makes it a potentially versatile building block for organic synthesis,
particularly in the construction of cyclic and heterocyclic molecules. Further research into the
reactivity and applications of this compound could unveil novel synthetic pathways and
molecular architectures relevant to materials science and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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